Cas no 185376-41-4 (Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI))

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) structure
185376-41-4 structure
Product Name:Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
CAS No:185376-41-4
MF:C8H16N2O3
MW:188.224242210388
CID:114534
Update Time:2024-01-24

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
    • Carbamic acid, (3-methylbutyl)nitroso-, ethyl ester (9CI)
    • Inchi: 1S/C8H16N2O3/c1-4-13-8(11)10(9-12)6-5-7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: DYNRPSAXQIJKOR-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)N(CCC(C)C)N=O

Computed Properties

  • Exact Mass: 188.11618
  • Monoisotopic Mass: 188.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 221.7±23.0 °C(Predicted)
  • PSA: 58.97
  • pka: -2.75±0.70(Predicted)
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